Cas no 2229020-35-1 (3-(but-3-yn-1-yl)-3,4-dihydro-2H-1-benzopyran)

• Product Name: 3-(but-3-yn-1-yl)-3,4-dihydro-2H-1-benzopyran
• CAS No: 2229020-35-1
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 6396434
• PubChem ID: 165758780
• Update Time: 2025-11-01

3-(but-3-yn-1-yl)-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-yn-1-yl)-3,4-dihydro-2H-1-benzopyran
• 2229020-35-1
• EN300-1773870

• Inchi： 1S/C13H14O/c1-2-3-6-11-9-12-7-4-5-8-13(12)14-10-11/h1,4-5,7-8,11H,3,6,9-10H2
• InChI Key： JDMOFNVWHIDUTG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)CCC#C

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 3-(but-3-yn-1-yl)-3,4-dihydro-2H-1-benzopyran

Research Briefing on 3-(but-3-yn-1-yl)-3,4-dihydro-2H-1-benzopyran (CAS: 2229020-35-1): Recent Advances and Applications

The compound 3-(but-3-yn-1-yl)-3,4-dihydro-2H-1-benzopyran (CAS: 2229020-35-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the versatility of 3-(but-3-yn-1-yl)-3,4-dihydro-2H-1-benzopyran as a key intermediate in the synthesis of more complex bioactive molecules. Its alkyne functional group makes it particularly valuable for click chemistry applications, enabling efficient conjugation with various biomolecules. Researchers have successfully employed this compound in the development of targeted drug delivery systems, leveraging its ability to form stable covalent bonds under mild conditions.

In pharmacological studies, derivatives of 3-(but-3-yn-1-yl)-3,4-dihydro-2H-1-benzopyran have demonstrated promising activity against several disease targets. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that structural analogs of this compound exhibited potent inhibitory effects on specific kinase enzymes implicated in cancer progression. The compound's benzopyran core appears to contribute to its favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

The synthetic accessibility of 3-(but-3-yn-1-yl)-3,4-dihydro-2H-1-benzopyran has been another area of active investigation. Recent methodological advances have enabled more efficient and scalable production routes, with several research groups reporting improved yields and reduced environmental impact through green chemistry approaches. These developments are particularly significant for potential industrial-scale applications.

Looking forward, the unique combination of structural features in 3-(but-3-yn-1-yl)-3,4-dihydro-2H-1-benzopyran positions it as a valuable scaffold for future drug discovery efforts. Current research directions include exploring its potential in neurodegenerative disease therapeutics and as a building block for novel materials with biomedical applications. The compound's CAS number (2229020-35-1) has become increasingly prominent in patent applications, reflecting growing commercial interest in its applications.